Cas no 2145830-76-6 (2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid
• CAS No: 2145830-76-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5610635
• PubChem ID: 165888067
• Update Time: 2023-11-25

2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(tert-butoxy)carbonyl]amino}-4-methylcyclohexyl)acetic acid
• EN300-816675
• 2145830-76-6
• 2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid

• Inchi： 1S/C14H25NO4/c1-10-5-7-14(8-6-10,9-11(16)17)15-12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： DOQQKAOODMLUKC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC(C)CC1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų